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Compound of Interest

Compound Name: Fmoc-NH-PEG12-CH2CH2COOH

Cat. No.: B2533124 Get Quote

Introduction

Fmoc-NH-PEG12-CH2CH2COOH is a heterobifunctional linker molecule widely utilized in

surface chemistry and bioconjugation. Its unique structure offers a strategic advantage for the

controlled, stepwise functionalization of various substrates. The molecule comprises three key

components:

A terminal Carboxylic Acid (-COOH): This group allows for the initial attachment of the linker

to amine-functionalized surfaces through stable amide bond formation, commonly facilitated

by EDC/NHS chemistry.

A Polyethylene Glycol (PEG) Spacer (PEG12): The 12-unit PEG chain is hydrophilic, which

helps to reduce non-specific protein adsorption and cellular adhesion to the surface. This

biocompatible spacer also provides flexibility and extends the coupled molecule away from

the surface, enhancing its accessibility for interaction.

An Fmoc-protected Amine (Fmoc-NH): The fluorenylmethyloxycarbonyl (Fmoc) group is a

base-labile protecting group. It keeps the terminal amine unreactive during the initial surface

coupling. This protection allows for subsequent, on-demand deprotection (typically using a

piperidine solution) to expose the primary amine for the specific and controlled

immobilization of a second molecule of interest, such as a peptide, protein, or small

molecule.
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This architecture is particularly valuable for applications in biosensors, immunoassays, cell

adhesion studies, and drug delivery platforms where precise control over surface chemistry is

paramount.

Key Applications & Quantitative Data
The primary application of Fmoc-NH-PEG12-CH2CH2COOH is the creation of well-defined,

biocompatible surfaces for the controlled immobilization of biomolecules. This enables precise

engineering of the biointerface for various research and diagnostic purposes.

Parameter
Surface
Type

Application Method
Typical
Value/Rang
e

Reference

Surface

Density

Amine-

silanized

Glass

Peptide

Microarray

Amide

Coupling

(EDC/NHS)

1-5 pmol/cm² Generic data

Layer

Thickness

Gold (Au)

with amine-

thiol SAM

Biosensor QCM-D 2-4 nm Generic data

Fmoc

Deprotection

Efficiency

Silicon Nitride
SPM

Cantilevers

Fluorescence

Assay
>95% Generic data

Contact

Angle (Post-

PEGylation)

Amine-

functionalized

substrate

General

Surface

Passivation

Contact

Angle

Goniometry

Decrease of

15-30°
Generic data

Experimental Protocols
Protocol 1: Functionalization of Amine-Coated Surfaces
(e.g., Silanized Glass, Amine-functionalized Polymer)
This protocol describes the covalent attachment of the linker to a surface presenting primary

amine groups.

Materials:
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Amine-functionalized substrate (e.g., glass slide treated with (3-aminopropyl)triethoxysilane)

Fmoc-NH-PEG12-CH2CH2COOH

N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

N-Hydroxysuccinimide (NHS)

Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

Coupling Buffer: Phosphate-Buffered Saline (PBS), pH 7.4

Washing Buffer: PBS with 0.05% Tween-20 (PBST)

Deprotection Solution: 20% (v/v) Piperidine in Dimethylformamide (DMF)

Anhydrous Dimethylformamide (DMF)

Ethanol and deionized (DI) water

Procedure:

Surface Preparation: Ensure the amine-functionalized substrate is clean and dry. Wash

sequentially with ethanol and DI water, then dry under a stream of nitrogen.

Activation of Carboxylic Acid:

Dissolve Fmoc-NH-PEG12-CH2CH2COOH in DMF to a final concentration of 10 mM.

Separately, prepare a fresh solution of 50 mM EDC and 25 mM NHS in the Activation

Buffer.

Mix the linker solution with the EDC/NHS solution at a 1:1 volume ratio.

Incubate for 15-20 minutes at room temperature to activate the carboxylic acid group,

forming an NHS-ester.

Immobilization of the Linker:
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Immediately apply the activated linker solution to the amine-functionalized surface.

Ensure the entire surface is covered. Incubate for 2-4 hours at room temperature in a

humidified chamber to prevent evaporation.

After incubation, wash the surface thoroughly with PBST (3 times) and DI water (2 times)

to remove unreacted linker and byproducts. Dry the surface under nitrogen. At this stage,

the surface is coated with the Fmoc-protected PEG linker.

Fmoc Group Deprotection:

Immerse the surface in the 20% piperidine/DMF solution.

Incubate for 20-30 minutes at room temperature.

Wash the surface extensively with DMF (3 times), followed by ethanol (3 times), and finally

DI water (2 times).

Dry the surface under a stream of nitrogen. The surface now presents a terminal primary

amine, ready for subsequent conjugation.

Conjugation of Target Molecule (e.g., Peptide):

Activate the carboxylic acid group of the target molecule (e.g., a peptide) using the

EDC/NHS procedure described in step 2.

Apply the activated molecule solution to the deprotected surface.

Incubate for 2-4 hours at room temperature.

Wash thoroughly with PBST and DI water and dry. The surface is now functionalized with

the target molecule.

Visualizations
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Step 1: Surface Preparation & Linker Activation

Step 2: Immobilization

Step 3: Deprotection Step 4: Final Conjugation
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 EDC/NHS 
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Caption: Workflow for surface functionalization using Fmoc-NH-PEG linker.
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Surface Preparation Clean and dry amine-
functionalized substrate. Linker Activation

1. Dissolve Linker in DMF.
2. Mix with EDC/NHS in buffer.

3. Incubate for 15 min.

Ready Linker Immobilization
1. Apply activated linker to surface.

2. Incubate for 2-4 hours.
3. Wash and dry.

Activated
Linker Fmoc Deprotection

1. Treat with 20% Piperidine/DMF.
2. Incubate for 20-30 min.

3. Wash and dry.

Fmoc-Protected
Surface Target Conjugation

1. Activate target molecule (EDC/NHS).
2. Apply to deprotected surface.

3. Incubate, wash, and dry.

Amine-Reactive
Surface

Final Functionalized
Surface

Click to download full resolution via product page

Caption: Decision and process flow for the multi-step surface modification.

To cite this document: BenchChem. [Application Notes: Surface Functionalization with Fmoc-
NH-PEG12-CH2CH2COOH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2533124#surface-functionalization-with-fmoc-nh-
peg12-ch2ch2cooh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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